
Acid Yellow 199 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290 Get Quote

An In-depth Technical Guide to Acid Yellow 199
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Yellow 199, a monoazo dye, is primarily utilized in the textile industry for coloring

materials such as nylon and wool. This guide provides a comprehensive overview of its

chemical structure and known properties based on available technical data. While the

compound's principal applications are industrial, this document aims to consolidate the existing

scientific information for a technical audience. However, it is important to note a significant lack

of published data regarding detailed experimental protocols, extensive physicochemical

properties, and any involvement in biological signaling pathways or drug development.

Chemical Structure and Identity
Acid Yellow 199 is chemically identified as the sodium salt of 4-((4-((4-hydroxy-2-

methylphenyl)azo)phenyl)amino)-3-nitrobenzenesulfonic acid.
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Figure 1. Chemical Structure of Acid Yellow 199

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name

Sodium 4-({4-[(E)-(4-hydroxy-2-

methylphenyl)diazenyl]phenyl}amino)-3-

nitrobenzenesulfonate[1]

CAS Number 70865-20-2[2][3][4][5]

C.I. Name Acid Yellow 199

C.I. Number 14205

Molecular Formula C₁₉H₁₅N₄NaO₆S

Molecular Weight 450.40 g/mol

Synonyms Weak Acid Yellow A-4R, Acid Yellow A4R
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Physicochemical Properties
Detailed physicochemical data for Acid Yellow 199 is not extensively available in the scientific

literature. The following table summarizes the known properties.

Table 2: Physicochemical Properties

Property Value

Physical State Orange powder

Solubility Soluble in water

Melting Point Not available

Boiling Point Not available

pKa Not available

UV-Vis Absorption Maximum (λmax) Not available

Synthesis and Manufacturing
The synthesis of Acid Yellow 199 involves a two-step process common for azo dyes:

diazotization followed by an azo coupling reaction.

General Manufacturing Method
Diazotization: 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid is treated with a source

of nitrous acid (typically sodium nitrite in an acidic medium) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with m-cresol, which acts as the

coupling component, to form the final Acid Yellow 199 dye.

Experimental Protocols
Detailed, step-by-step experimental protocols for the laboratory-scale synthesis, purification,

and analysis of Acid Yellow 199 are not readily available in published scientific literature.

Industrial manufacturing methods are generally proprietary.
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Applications
The primary and well-documented application of Acid Yellow 199 is as a dye in the textile

industry. It is particularly used for the dyeing of nylon and wool fibers.

Biological Activity and Signaling Pathways
There is no information available in the current scientific literature to suggest that Acid Yellow
199 has any specific biological activity or is involved in any signaling pathways. Its application

appears to be confined to its properties as a colorant. Consequently, the creation of a signaling

pathway diagram is not applicable.

Toxicological Information
Limited toxicological data is available for Acid Yellow 199. It may cause skin and eye irritation,

and is irritating to mucous membranes and the upper respiratory tract. It is listed as potentially

causing an allergic skin reaction and being harmful to aquatic life with long-lasting effects.

Table 3: Toxicological Profile

Effect Information

Acute Toxicity
May be harmful by inhalation, ingestion, or skin

absorption.

Irritation
May cause skin, eye, and respiratory tract

irritation.

Carcinogenicity
Not listed as a carcinogen by ACGIH, IARC,

NIOSH, NTP, or OSHA.

Mutagenicity Mutagenicity data has been reported.

Conclusion
Acid Yellow 199 is an industrial monoazo dye with a well-defined chemical structure. Its

primary application is in the textile industry. For an audience of researchers, scientists, and

drug development professionals, it is crucial to highlight the significant gaps in the publicly

available data. There is a notable absence of detailed experimental protocols, comprehensive
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physicochemical characterization, and any studies related to its biological activity or potential

applications in the life sciences. Therefore, its relevance to drug development and biological

research is not established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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